Cas no 51560-17-9 (Benzene, 1,5-diiodo-2,4-dimethoxy-)
51560-17-9 structure
Product Name:Benzene, 1,5-diiodo-2,4-dimethoxy-
CAS No:51560-17-9
MF:C8H8I2O2
MW:389.956867218018
CID:362008
PubChem ID:14112609
Update Time:2025-04-19
Benzene, 1,5-diiodo-2,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,5-diiodo-2,4-dimethoxy-
- 1,5-diiodo-2,4-dimethoxybenzene
- DTXSID30556025
- 51560-17-9
- SCHEMBL481617
-
- Inchi: 1S/C8H8I2O2/c1-11-7-4-8(12-2)6(10)3-5(7)9/h3-4H,1-2H3
- InChI Key: BKQPBNONSSCTEK-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=CC=1OC)OC)I
Computed Properties
- Exact Mass: 389.86044
- Monoisotopic Mass: 389.86137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Benzene, 1,5-diiodo-2,4-dimethoxy- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Jason Wan Lab Chip, 2020,20, 4528-4538
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
51560-17-9 (Benzene, 1,5-diiodo-2,4-dimethoxy-) Related Products
- 121980-50-5(2-Iodo-3-methoxyphenol)
- 20469-63-0(2,4-Dimethoxyiodobenzene)
- 25245-35-6(2-Iodo-1,4-dimethoxybenzene)
- 529-28-2(2-Iodoanisole)
- 41046-70-2(2-Iodo-5-methoxyphenol)
- 34883-46-0(1-Iodo-2-phenoxybenzene)
- 16932-44-8(2-Iodo-1,3-dimethoxybenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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